Cas no 4128-73-8 (4,4'-Bis(isocyanatophenyl)oxide)

• Product Name: 4,4'-Bis(isocyanatophenyl)oxide
• CAS No: 4128-73-8
• MF: C₁₄H₈N₂O₃
• MW: 252.22492313385
• CID: 820784
• PubChem ID: 61332
• Update Time: 2025-04-19

4,4'-Bis(isocyanatophenyl)oxide Chemical and Physical Properties

Names and Identifiers

• 4,4’-Oxybis(phenyl isocyanate)
• 1-isocyanato-4-(4-isocyanatophenoxy)benzene
• 4,4-Oxybis(Phenyl Isocyanate)
• 4,4'-Diisocyanatodiphenyl ether
• 4,4'-Diisocyanatodiphenyl oxide
• OXYBIS(4-PHENYL ISOCYANATE)
• SCHEMBL50333
• 4,4'-BIS(ISOCYANATOPHENYL)OXIDE
• 4128-73-8
• 4,4'-DIISOCYANATO(1,1'-OXYBISBENZENE)
• NS00007548
• 4,4'-Oxybis(phenyl isocyanate)
• Benzene, 1,1'-oxybis(4-isocyanato-
• MFCD00216648
• OXYBIS(1,4-PHENYLENE)DIISOCYANATE
• FY74W1G2FI
• 4,4'-Diisocyanatodiphenyl ether [Diisocyanates]
• J164.788A
• DTXCID4024937
• 4,4'-Oxybis(phenyl isocyanate), 96%
• ISOCYANIC ACID, OXYDI-P-PHENYLENE ESTER
• 1,1'-OXYBIS(4-ISOCYANATOBENZENE)
• di(isocyanatophenyl)ether
• 4,4'-Oxybis(isocyanatobenzene)
• STK369677
• AKOS005445451
• UNII-FY74W1G2FI
• DTXSID6044937
• Q27278286
• Benzene, 1,1'-oxybis[4-isocyanato-
• 4,4'-Bis(isocyanatophenyl)oxide

• MDL： MFCD00216648
• Inchi： 1S/C14H8N2O3/c17-9-15-11-1-5-13(6-2-11)19-14-7-3-12(4-8-14)16-10-18/h1-8H
• InChI Key： KDLIYVDINLSKGR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)N=C=O)C1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 252.05300
• Monoisotopic Mass: 252.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• Color/Form: White crystalline solid
• Density: 1.2700 (rough estimate)
• Melting Point: 64-68 °C(lit.)
• Boiling Point: 196 °C5 mm Hg(lit.)
• Flash Point: 160.0±18.2 °C
• Refractive Index: 1.5910 (estimate)
• PSA: 68.09000
• LogP: 3.41350
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,4'-Bis(isocyanatophenyl)oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42/43-26-25-21
• Safety Instruction： S23; S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)